Cas no 1601475-90-4 (tert-butyl (3R)-3-methyl-5-oxo-piperidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-methyl-5-oxo-piperidine-1-carboxylate
• CAS No: 1601475-90-4
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD30207802
• CID: 4607739
• PubChem ID: 118986653
• Update Time: 2024-11-01

tert-butyl (3R)-3-methyl-5-oxo-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)-
• (R)-tert-butyl 3-methyl-5-oxopiperidine-1-carboxylate
• tert-butyl (3R)-3-methyl-5-oxopiperidine-1-carboxylate
• AMY37300
• C12928
• tert-butyl (R)-3-methyl-5-oxopiperidine-1-carboxylate
• tert-butyl (3R)-3-methyl-5-oxo-piperidine-1-carboxylate
• (R)-3-Methyl-5-oxo-piperidine-1-carboxylic acid tert-butyl ester
• CS-B0950
• (3R)-3-Methyl-4-oxo-1-piperidinecarboxylic Acid 1,1-Dimethyl Ester
• AKOS037650555
• (3R)-1-Boc-3-methyl-5-oxo-piperidine
• (R)-tert-butyl3-methyl-5-oxopiperidine-1-carboxylate
• CS-14967
• 1601475-90-4
• MFCD30207802
• SCHEMBL19837016

• MDL： MFCD30207802
• Inchi： 1S/C11H19NO3/c1-8-5-9(13)7-12(6-8)10(14)15-11(2,3)4/h8H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key： PIXOEWQIZRMJQU-MRVPVSSYSA-N
• SMILES： O(C(N1CC(C[C@@H](C)C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 298.8±33.0 °C at 760 mmHg
• Flash Point: 134.5±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl (3R)-3-methyl-5-oxo-piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids